Cas no 921492-46-8 (N-(3-chloro-4-methoxyphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 921492-46-8
• MF: C₂₀H₁₉ClN₄O₄S
• MW: 446.907262086868
• CID: 6450927
• Update Time: 2025-08-02

N-(3-chloro-4-methoxyphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• N-(3-chloro-4-methoxyphenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide

• Inchi： 1S/C20H19ClN4O4S/c1-28-16-8-7-12(9-14(16)21)22-18(26)10-13-11-30-20(23-13)25-19(27)24-15-5-3-4-6-17(15)29-2/h3-9,11H,10H2,1-2H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： HMQJGUPXGVUJTQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(Cl)=C1)(=O)CC1=CSC(NC(=O)NC2=CC=CC=C2OC)=N1

Additional information on N-(3-chloro-4-methoxyphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide

Research Brief on N-(3-chloro-4-methoxyphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS: 921492-46-8)

N-(3-chloro-4-methoxyphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS: 921492-46-8) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole-acetamide scaffold, has been investigated for its potential therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its role as a promising candidate for targeted therapies in oncology and inflammatory diseases.

The structural complexity of this molecule, featuring a chloro-methoxyphenyl group and a methoxyphenyl carbamoyl moiety, contributes to its selective binding affinity towards specific biological targets. Computational docking studies and in vitro assays have demonstrated its interaction with key signaling proteins, such as kinases and transcription factors, which are often dysregulated in cancer and autoimmune disorders. These findings underscore the compound's potential as a lead structure for further drug development.

Recent research has focused on optimizing the pharmacokinetic properties of N-(3-chloro-4-methoxyphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide. Structure-activity relationship (SAR) studies have identified critical modifications that enhance its bioavailability and metabolic stability while retaining its biological activity. For instance, the introduction of hydrophilic substituents has been shown to improve solubility without compromising target engagement, addressing a common challenge in small-molecule drug design.

In preclinical models, this compound has exhibited promising efficacy in suppressing tumor growth and reducing inflammatory markers. Mechanistic studies reveal that it acts through dual inhibition of pro-inflammatory cytokines and oncogenic pathways, making it a versatile candidate for combination therapies. However, further validation in clinical settings is necessary to assess its safety and therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into early-phase trials.

The synthesis of N-(3-chloro-4-methoxyphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide involves a multi-step process, with recent advancements focusing on greener chemistry approaches to reduce environmental impact. Catalytic methods and solvent-free conditions have been employed to improve yield and purity, aligning with the principles of sustainable medicinal chemistry. These innovations not only enhance scalability but also reduce production costs, facilitating broader accessibility for research and development.

In conclusion, N-(3-chloro-4-methoxyphenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological profile and structural adaptability position it as a valuable tool for understanding disease mechanisms and developing next-generation therapeutics. Continued research efforts will be pivotal in unlocking its full potential and translating laboratory findings into clinical benefits.